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Compound of Interest

Compound Name: Piperonylic acid

Cat. No.: B046476

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Piperonylic acid, tailored for researchers, scientists, and professionals in drug development.
The following procedures are designed to minimize risks and ensure a safe laboratory
environment.

Hazard Identification and Classification

Piperonylic acid is classified as a hazardous substance. It is crucial to be aware of its
potential health effects to ensure safe handling.[1] The primary hazards associated with
Piperonylic acid are summarized in the table below.

Hazard Classification GHS Category Description

Acute Oral Toxicity Category 4 ;?rmful T swallowed.[1][2][3]
Acute Dermal Toxicity Category 4 Harmful in contact with skin.
Acute Inhalation Toxicity Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

i o Causes serious eye
Serious Eye Damage/Irritation Category 1/ 2A o
damage/irritation.

. . May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation.
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Operational Plan: Personal Protective Equipment

(PPE)

A comprehensive PPE plan is mandatory for all personnel handling Piperonylic acid. The

following table outlines the required equipment to prevent exposure.

Body Part Required PPE Standard/Specification
Safety goggles with side-
_ _ OSHA 29 CFR 1910.133 or
Eyes/Face shields or chemical safety
European Standard EN166.
goggles.
Chemical-resistant protective )
Hands Inspect gloves prior to use.
gloves.
Bod Impervious clothing or a lab Appropriate protective clothing
ody

coat.

to prevent skin exposure.

Respiratory

N95 (US) or P1 (EU EN 143)
dust mask for low-level
exposure. For higher
concentrations, use
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator

cartridges.

A respiratory protection
program meeting OSHA 29
CFR 1910.134 and ANSI
Z88.2 or European Standard
EN 149 must be followed.

Procedural Guidance for Handling

Adherence to the following step-by-step procedures is essential for the safe handling of

Piperonylic acid.

1. Engineering Controls and Preparation:

» Always handle Piperonylic acid in a well-ventilated area, preferably within a chemical fume

hood.

o Ensure that an eyewash station and a safety shower are readily accessible.
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e Minimize dust generation and accumulation during handling.

2. Handling the Chemical:

» Before use, consult the Safety Data Sheet (SDS) for Piperonylic acid.

o Wear all required PPE as specified in the table above.

e Avoid direct contact with skin, eyes, and clothing.

e Avoid inhaling dust or fumes.

e Do not eat, drink, or smoke in the area where Piperonylic acid is handled.
3. Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep the container tightly closed when not in use.

» Store away from incompatible materials, such as strong oxidizing agents.
4. Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling.

 Remove and wash contaminated clothing before reuse.

Physical and Chemical Properties

A summary of key quantitative data for Piperonylic acid is provided below.
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Property Value

CAS Number 94-53-1

Molecular Formula CsHeOa4

Molecular Weight 166.13 g/mol

Appearance Off-white to beige solid powder/crystals.
Melting Point 229 -235°C

Boiling Point 254.32 °C at 760 mmHg

Emergency and First Aid Plan
Immediate and appropriate first aid is critical in the event of exposure.
o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty
of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to
an unconscious person. Call a physician or poison control center immediately.

Disposal Plan

Proper disposal of Piperonylic acid and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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» Collect waste Piperonylic acid and contaminated materials (e.g., gloves, weighing paper) in
a suitable, clearly labeled, and closed container.

2. Spill Management:
e In case of a spill, wear full PPE.
e Prevent dust formation.

o Carefully sweep or shovel the spilled solid material into a designated waste container for
disposal.

o Clean the spill area thoroughly.
3. Disposal Method:
e Dispose of the waste in accordance with all applicable local, state, and federal regulations.

e One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.

e Do not allow the product to enter drains or waterways.
o Contact a licensed professional waste disposal service for final disposal.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Piperonylic acid.
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Safe Handling and Disposal Workflow for Piperonylic Acid
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Caption: Workflow for Piperonylic Acid Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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